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Compound of Interest

Compound Name: Autophagy-IN-7

Cat. No.: B15585868 Get Quote

Crucial Safety Notice: A specific Safety Data Sheet (SDS) for a compound precisely named

"Autophagy-IN-7" is not publicly available. There is conflicting information from chemical

suppliers, with the name being associated with both autophagy inducers and inhibitors, which

may have significantly different hazard profiles.

Due to this ambiguity, Autophagy-IN-7 must be handled and disposed of as a potentially

hazardous, unidentified chemical. The primary directive is to consult your institution's

Environmental Health and Safety (EHS) office for guidance. This document provides essential

safety information and a general framework for disposal, but it is not a substitute for

professional EHS consultation.

Immediate Safety and Handling
Before proceeding with any disposal steps, ensure you are following standard laboratory safety

protocols.

Personal Protective Equipment (PPE):

Eye Protection: Wear tight-sealing safety goggles or a face shield.[1]

Hand Protection: Wear compatible chemical-resistant gloves.

Body Protection: Wear a lab coat.
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Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[2][3]

Avoid creating dust or aerosols.[2]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek prompt medical attention.[2]

Skin Contact: Rinse skin thoroughly with large amounts of water and remove contaminated

clothing. Seek medical attention.[2]

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support and seek

immediate medical attention.[2]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[2]

Identifying Your Compound: A Critical Step
The proper disposal route depends entirely on the exact chemical identity and its associated

hazards. The name "Autophagy-IN-7" is ambiguous. Below is a summary of potentially

related, but distinct, compounds found in supplier databases. It is essential to determine which,

if any, of these corresponds to your material.

Feature Autophagy inducer 7 Autophagy Inhibitor VII

Function Inducer of Autophagy Inhibitor of Autophagy

CAS Number 944159-20-0
Not explicitly provided, but

distinct chemical entity

Molecular Formula C24H27FN2OS C20H26ClN3

Hazard Classification

Not a hazardous substance or

mixture (according to supplier

SDS)[2]

Toxicity data available (LD50 =

27 µM in U2OS cells),

suggesting potential hazards.

[4]

Supplier Example MedChemExpress Sigma-Aldrich/Calbiochem
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Step-by-Step Disposal Protocol for an Unidentified
Chemical
Given the uncertainty, the following workflow is the mandatory procedure. It prioritizes safety

and regulatory compliance.
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Workflow for Disposal of Unidentified 'Autophagy-IN-7'

Phase 1: Quarantine & Information Gathering Phase 2: Identification & Consultation

Phase 3: Disposal Execution

Step 1: Isolate & Secure

Place container in a designated, secure area (e.g., fume hood).
Label clearly: 'Caution: Unidentified Substance. Do Not Use or Dispose.'

Step 2: Gather Documentation

Collect all related lab notebooks, purchase orders, and container labels.

Step 3: Attempt Identification

Cross-reference documentation with known compounds.
Check original supplier catalog number if available.

Is the substance
confidently identified

with an SDS available?

Step 4: Contact EHS

Provide all gathered information to your institution's
Environmental Health & Safety office.

No

Step 6: Follow SDS Protocol

Dispose according to the specific instructions in the
confirmed Safety Data Sheet.

Yes

Step 5: Follow EHS Instructions

EHS will provide specific instructions for labeling,
waste containerization, and pickup.

Step 7: Document Disposal

Record the date, method, and personnel involved
in the disposal in your lab notebook.

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of "Autophagy-IN-7".
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Disposal Guidelines for Confirmed Non-Hazardous
Waste
This procedure applies ONLY if you can definitively identify your substance as "Autophagy

inducer 7" (CAS 944159-20-0) and have confirmed its non-hazardous status via its specific

SDS.[2]

Segregate Waste: Ensure the non-hazardous chemical is not mixed with any hazardous

waste streams. Combining them requires the entire mixture to be treated as hazardous.[5]

Solid Waste:

Place the solid chemical waste in a securely sealed, clearly labeled container.

Laboratory personnel should transport the sealed container directly to the designated

dumpster for regular trash. Do not leave it in laboratory trash cans that will be handled by

custodial staff.[6]

Liquid Waste (Solutions):

Some institutions may permit drain disposal for approved non-hazardous liquid waste.[6]

[7] You must obtain approval from your EHS office before pouring any chemical down the

drain.

If not permitted, absorb the liquid with a non-reactive absorbent material (e.g., diatomite),

seal it in a container, and dispose of it as solid waste.[2]

Empty Containers:

Triple-rinse the container with a suitable solvent (e.g., water or ethanol).

Collect the rinsate and manage it as chemical waste. For a confirmed non-hazardous

substance, this rinsate may be approved for drain disposal by EHS.

Deface or remove the original label and dispose of the clean, empty container in the

regular trash or glass disposal box.[6][8]
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Disclaimer: This information is intended to provide immediate safety and logistical guidance for

research professionals. Proper chemical disposal is subject to stringent local, state, and federal

regulations. Always prioritize guidance from your institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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